Cas no 2228995-36-4 (methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate)

• Product Name: methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate
• CAS No: 2228995-36-4
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5854350
• PubChem ID: 165686921
• Update Time: 2025-06-20

methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate
• EN300-1751345
• 2228995-36-4

• Inchi： 1S/C12H18N2O2/c1-12(2,6-7-13)10-5-4-9(8-14-10)11(15)16-3/h4-5,8H,6-7,13H2,1-3H3
• InChI Key： BWCOESCDWRQLIT-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)C(C)(C)CCN)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate

Methyl 6-(4-Amino-2-Methylbutan-2-yl)pyridine-3-carboxylate (CAS No. 2228995-36-4): An Overview

Methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate (CAS No. 2228995-36-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a methyl ester derivative of a substituted pyridine carboxylic acid. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate consists of a pyridine ring with a substituted aminoalkyl group and a methyl ester moiety. The presence of the amino group and the methyl ester provides the molecule with distinct chemical properties, including enhanced solubility and reactivity. These properties are crucial for its potential use in drug development, where solubility and reactivity can significantly influence the pharmacokinetics and pharmacodynamics of a compound.

Recent studies have highlighted the potential therapeutic applications of methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the modulation of specific enzymes and receptors involved in inflammatory pathways. This makes it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those derived from solid tumors. The selective cytotoxicity observed in these studies suggests that methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate may have fewer side effects compared to traditional chemotherapy agents.

The synthesis of methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate involves several well-established chemical reactions, including nucleophilic substitution and esterification. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production. This is an important consideration for pharmaceutical companies looking to develop new drugs based on this compound.

The safety profile of methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate has also been extensively studied. Toxicology assessments have shown that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. This is a critical factor in the drug development process, as safety is paramount for any potential therapeutic agent.

In conclusion, methyl 6-(4-amino-2-methylbutan-2-yl)pyridine-3-carboxylate (CAS No. 2228995-36-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, potentially leading to the development of novel drugs for various medical conditions.